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Compound of Interest

Compound Name: Bexicaserin

Cat. No.: B12384979 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Bexicaserin, a selective 5-HT2C receptor agonist used in research. The following procedures

are based on available safety data and standard laboratory practices to ensure the safe

handling and management of Bexicaserin waste.

Chemical and Safety Data
For safe handling and disposal, it is crucial to be aware of the specific properties of

Bexicaserin. The following table summarizes key identification and safety information.

Identifier Value Reference

Product Name (S)-Bexicaserin [1]

Synonyms (S)-LP352 [1]

CAS Number 2035818-21-2 [1]

Molecular Formula C₁₅H₁₉F₂N₃O [1]

Molecular Weight 295.33 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

SARA 311/312 Hazards No SARA Hazards [1]
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Step-by-Step Disposal Procedures
According to the Safety Data Sheet (SDS), Bexicaserin is not classified as a hazardous

substance[1]. However, all chemical waste should be managed responsibly to prevent

environmental contamination. Disposal must be conducted in accordance with all applicable

country, federal, state, and local regulations[1].

Personal Protective Equipment (PPE)
Before handling Bexicaserin waste, ensure appropriate PPE is worn. This includes:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Waste Segregation and Collection
Proper segregation is the first step in the disposal process.

Uncontaminated Bulk Material (Pure Bexicaserin):

If regulations permit, and for very small "research-scale" quantities, the non-hazardous

nature of the compound might allow for disposal as standard chemical waste.

For larger quantities, consult your institution's Environmental Health and Safety (EHS)

office.

Collect the waste in a clearly labeled, sealed container. The label should include

"Bexicaserin Waste," the quantity, and the date.

Contaminated Labware and Debris:

This includes items such as pipette tips, gloves, empty vials, and absorbent paper used

during handling or spill cleanup.

Absorb solutions with a non-reactive material like diatomite or universal binders[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12384979?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-156601A/S-Bexicaserin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-156601A/S-Bexicaserin-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12384979?utm_src=pdf-body
https://www.benchchem.com/product/b12384979?utm_src=pdf-body
https://www.benchchem.com/product/b12384979?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-156601A/S-Bexicaserin-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Place all contaminated solid waste into a dedicated, sealed waste container or bag.

Label the container clearly as "Bexicaserin Contaminated Waste."

Final Disposal
The final disposal route depends on the waste type and institutional guidelines.

Non-Hazardous Chemical Waste: For agents deemed non-hazardous, a common procedure

is to place the sealed waste containers into a designated drum or bin for non-hazardous

chemical waste. These are typically collected by a certified waste management vendor for

incineration[2].

Consult EHS: Always consult with your institution's EHS department to confirm the

appropriate disposal pathway. They can provide specific guidance based on local regulations

and facility protocols. Do not dispose of Bexicaserin down the drain or in regular trash

unless explicitly approved by your EHS office[1].

Bexicaserin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Bexicaserin waste in a laboratory setting.
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Caption: Logical workflow for the safe segregation and disposal of Bexicaserin waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12384979?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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